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Compound of Interest

Compound Name: MY-5445

Cat. No.: B1676881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical operational and disposal protocols for the proper handling of

MY-5445, a potent phosphodiesterase type 5 (PDE5) inhibitor. Adherence to these guidelines is

essential to ensure laboratory safety and environmental compliance.

Chemical and Physical Properties of MY-5445
A summary of the key quantitative data for MY-5445 is presented below for easy reference.

Property Value

Molecular Formula C₂₀H₁₄ClN₃

Molecular Weight 331.8 g/mol

Appearance White to Light yellow solid

Solubility
DMF: 2 mg/ml; DMSO: 2 mg/ml; DMSO:PBS

(pH 7.2) (1:2): 0.3 mg/ml[1]

Storage Temperature Room Temperature[1]

Boiling Point 539.7±50.0 °C (Predicted)[1]

Density 1.310±0.06 g/cm³ (Predicted)[1]
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Proper Disposal Procedures for MY-5445
MY-5445 is a chlorinated heterocyclic organic compound and must be disposed of as

hazardous chemical waste. Do not dispose of MY-5445 in general laboratory trash or down the

drain.

Step-by-Step Disposal Plan:

Waste Segregation:

Collect all solid MY-5445 waste, including contaminated personal protective equipment

(PPE) such as gloves and weighing papers, in a designated, properly labeled hazardous

waste container.

The container must be made of a compatible material (e.g., a high-density polyethylene -

HDPE drum) and kept securely closed except when adding waste.

Liquid waste containing MY-5445 (e.g., solutions in DMSO or other solvents) should be

collected in a separate, compatible, and clearly labeled liquid hazardous waste container.

Do not mix with aqueous waste.

Container Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "N-(3-chlorophenyl)-4-phenyl-1-phthalazinamine (MY-5445)," and the specific

hazard characteristics (e.g., "Toxic," "Irritant").

Indicate the approximate concentration and quantity of the waste.

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from general lab traffic and clearly marked with a "Hazardous

Waste" sign.

Ensure secondary containment is in place to prevent spills.
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Disposal Request:

Once the container is full or has been in storage for a predetermined time (consult your

institution's Environmental Health and Safety - EH&S - guidelines), submit a chemical

waste pickup request to your institution's EH&S department.

Do not attempt to transport the hazardous waste yourself.

Emergency Spill Procedures:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

For small spills of solid MY-5445, carefully sweep the material into a hazardous waste

container. Avoid creating dust.

For liquid spills, use an absorbent material to contain and collect the waste.

All materials used for cleanup must be disposed of as hazardous waste.

Report all spills to your laboratory supervisor and EH&S department.

Experimental Protocols
1. In Vitro PDE5 Inhibition Assay

This protocol is a general guideline for assessing the inhibitory activity of MY-5445 on PDE5.

Materials:

Recombinant human PDE5 enzyme

MY-5445

cGMP (substrate)

Assay buffer (e.g., Tris-HCl buffer with MgCl₂)
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Detection reagent (e.g., a kit that measures the product, GMP, or remaining cGMP)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of MY-5445 in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the MY-5445 stock solution to create a range of concentrations

for testing.

In a 96-well plate, add the PDE5 enzyme to the assay buffer.

Add the different concentrations of MY-5445 to the wells containing the enzyme and buffer.

Include a vehicle control (DMSO without MY-5445).

Pre-incubate the plate to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the cGMP substrate.

Incubate the plate at a controlled temperature (e.g., 37°C) for a specific time.

Stop the reaction using a stop solution provided in the assay kit.

Add the detection reagent according to the manufacturer's instructions.

Measure the signal (e.g., fluorescence or absorbance) using a microplate reader.

Calculate the percent inhibition for each concentration of MY-5445 and determine the IC₅₀

value.

2. Cell Viability Assay (MTT Assay)

This protocol outlines a method to determine the effect of MY-5445 on the viability of a cell line

of interest.

Materials:
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Cell line of interest

Complete cell culture medium

MY-5445

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well cell culture plate

Incubator (37°C, 5% CO₂)

Microplate reader

Procedure:

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare a stock solution of MY-5445 in a suitable solvent (e.g., DMSO) and create serial

dilutions in cell culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of MY-5445. Include a vehicle control.

Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing viable

cells to form formazan crystals.

Carefully remove the medium and add the solubilization solution to dissolve the formazan

crystals.

Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate

reader.

Calculate the percentage of cell viability relative to the vehicle control.
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Visualizations
MY-5445 Mechanism of Action: PDE5 Inhibition
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Caption: Signaling pathway of MY-5445 as a PDE5 inhibitor.

Experimental Workflow: In Vitro PDE5 Inhibition Assay
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Caption: Workflow for an in vitro PDE5 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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